Cas no 1698684-07-9 (benzyl N-(3-hydroxy-4-methoxybutyl)carbamate)

• Product Name: benzyl N-(3-hydroxy-4-methoxybutyl)carbamate
• CAS No: 1698684-07-9
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5790734
• PubChem ID: 103876009
• Update Time: 2025-11-01

benzyl N-(3-hydroxy-4-methoxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-hydroxy-4-methoxybutyl)carbamate
• 1698684-07-9
• EN300-7278590

• Inchi： 1S/C13H19NO4/c1-17-10-12(15)7-8-14-13(16)18-9-11-5-3-2-4-6-11/h2-6,12,15H,7-10H2,1H3,(H,14,16)
• InChI Key： LSXDDPBCSMDGAO-UHFFFAOYSA-N
• SMILES： OC(COC)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(3-hydroxy-4-methoxybutyl)carbamate

Recent Advances in the Study of Benzyl N-(3-hydroxy-4-methoxybutyl)carbamate (CAS: 1698684-07-9)

Benzyl N-(3-hydroxy-4-methoxybutyl)carbamate (CAS: 1698684-07-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique carbamate linkage and functionalized butyl chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

The synthesis of benzyl N-(3-hydroxy-4-methoxybutyl)carbamate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a novel catalytic approach using palladium-based catalysts, which significantly reduced the formation of by-products. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that benzyl N-(3-hydroxy-4-methoxybutyl)carbamate exhibits notable anti-inflammatory and neuroprotective effects. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its neuroprotective properties were observed in models of neurodegenerative disorders, where it reduced oxidative stress and neuronal apoptosis.

Mechanistic studies have further elucidated the compound's mode of action. It was found to modulate the activity of specific kinases involved in inflammatory and apoptotic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified the compound as a selective inhibitor of JNK kinases, which play a critical role in stress-induced apoptosis. This finding opens new avenues for targeting JNK-related pathologies, including cancer and neurodegenerative diseases.

In addition to its therapeutic potential, benzyl N-(3-hydroxy-4-methoxybutyl)carbamate has been explored for its role in drug delivery systems. Its carbamate group allows for facile conjugation with other bioactive molecules, enabling the development of prodrugs with enhanced bioavailability. Recent work in this area has focused on creating hybrid molecules that combine the anti-inflammatory properties of the carbamate with other therapeutic agents, such as NSAIDs, to achieve synergistic effects.

Despite these advancements, challenges remain in the clinical translation of benzyl N-(3-hydroxy-4-methoxybutyl)carbamate. Issues such as pharmacokinetics, toxicity, and large-scale production need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic profile through structural modifications and formulation strategies. Preliminary toxicity studies have shown favorable results, but comprehensive in vivo evaluations are still required to ensure safety and efficacy.

In conclusion, benzyl N-(3-hydroxy-4-methoxybutyl)carbamate (CAS: 1698684-07-9) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse pharmacological properties, coupled with its potential for drug delivery applications, make it a compound of significant interest. Future studies should focus on addressing the remaining challenges to facilitate its transition from the laboratory to clinical use.